Cas no 67667-67-8 (Caffeic Acid Methyl Ester)

Caffeic Acid Methyl Ester structure
Caffeic Acid Methyl Ester structure
Product Name:Caffeic Acid Methyl Ester
CAS No:67667-67-8
Molecular Formula:C10H10O4
Molecular Weight:194.1840
MDL:MFCD00210468
CID:394344
PubChem ID:253661776

Caffeic Acid Methyl Ester Properties

Names and Identifiers

    • (E)-Methyl 3-(3,4-dihydroxyphenyl)acrylate
    • Caffeic Acid Methyl Ester
    • 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, methyl ester, (2E)-
    • E-CAFFEIC ACID-N-PROPYL ESTER
    • (E)-3,4-Dihydroxycinnamic Acid Methyl Ester
    • (E)-Methyl 3,4-Dihydroxycinnamate
    • Methyl caffeate
    • methyl 3-(3,4-dihydroxyphenyl)acrylate
    • METHYLCAFFEATE
    • Methyl 3,4-dihydroxycinnamate
    • Caffeic acid, methyl ester
    • methyl (2E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
    • OCNYGKNIVPVPPX-HWKANZROSA-N
    • N79173B9HF
    • methyl (2E)-3-(3,4-dihydroxyphenyl)acrylate
    • methyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
    • 3,4-dihydroxycinnamic acid methyl e
    • Cinnamic acid, 3,4-dihydroxy-, methyl ester
    • MFCD00210468
    • (E)-3-(3,4-Dihydroxy-phenyl)-acrylic acid methyl ester
    • methyl 3-(3,4-dihydroxyphenyl)prop-2-enoate
    • AKOS003263230
    • AS-65428
    • C-1420
    • Methyl 1-(3'',4''-dihydroxyphenyl)propenate
    • J-502041
    • BDBM50029209
    • methyl (E)-3-[3,4-bis(oxidanyl)phenyl]prop-2-enoate
    • 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, methyl ester, (E)-
    • E80647
    • 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, methyl ester
    • 3843-74-1
    • AC9787
    • CS-0032054
    • E-Caffeic acid methyl ester
    • CHEBI:6856
    • Methyl 1-(3',4'-Dihydroxyphenyl)Propenate
    • methyl-3,4-dihydroxy cinnamate
    • Methyl caffeate acid
    • 3-(3,4-Dihydroxy-phenyl)-acrylic acid methyl ester
    • A824271
    • HY-N6005
    • Q6823935
    • (E)-Caffeic acid methyl ester
    • CHEMBL17001
    • 67667-67-8
    • (E)-3-(3,4-dihydroxyphenyl)-2-propenoic acid methyl ester
    • methyl (E)-3-(3,4-dihydroxyphenyl)acrylate
    • DTXSID401030290
    • UNII-N79173B9HF
    • (E)-Methyl3-(3,4-dihydroxyphenyl)acrylate
    • AS-56651
    • 142234-81-9
    • STK523948
    • DB-230642
    • DB-320084
    • DA-55392
    • ALBB-024360
    • MDL: MFCD00210468
    • InChIKey: OCNYGKNIVPVPPX-HWKANZROSA-N
    • Inchi: 1S/C10H10O4/c1-14-10(13)5-3-7-2-4-8(11)9(12)6-7/h2-6,11-12H,1H3/b5-3+
    • SMILES: O([H])C1=C(C([H])=C([H])C(/C(/[H])=C(\[H])/C(=O)OC([H])([H])[H])=C1[H])O[H]

Computed Properties

  • Exact Mass: 222.08900
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 194.05790880g/mol
  • Heavy Atom Count: 14
  • Complexity: 224
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.5
  • Topological Polar Surface Area: 66.8

Experimental Properties

  • LogP: 2.06420
  • PSA: 66.76000
  • Melting Point: 158.0 to 162.0 deg-C
  • λmax: 328(MeOH)(lit.)

Caffeic Acid Methyl Ester Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P006MHJ-200mg
(E)-Methyl 3-(3,4-dihydroxyphenyl)acrylate
67667-67-8 >98.0%(GC)(T)
200mg
$32.00 2024-04-22
A2B Chem LLC
AD08279-200mg
Methyl caffeate
67667-67-8 >98.0%(GC)(T)
200mg
$27.00 2024-04-19
Aaron
AR006MPV-200mg
(E)-Methyl 3-(3,4-dihydroxyphenyl)acrylate
67667-67-8 98%
200mg
$46.00 2025-01-23
abcr
AB497846-200 mg
(E)-Caffeic acid methyl ester; .
67667-67-8
200mg
€121.00 2023-04-19
Alichem
A019109909-25g
(E)-Methyl 3-(3,4-dihydroxyphenyl)acrylate
67667-67-8 95%
25g
$292.12 2023-09-01
Ambeed
A875157-5g
(E)-Methyl 3-(3,4-dihydroxyphenyl)acrylate
67667-67-8 98+%
5g
$531.0 2024-08-02
Apollo Scientific
OR955583-1g
Methyl caffeate
67667-67-8 95%
1g
£356.00 2025-02-20
Crysdot LLC
CD12043821-5g
(E)-Methyl 3-(3,4-dihydroxyphenyl)acrylate
67667-67-8 95+%
5g
$330 2024-07-24
eNovation Chemicals LLC
D915679-5g
(E)-3,4-Dihydroxycinnamic Acid Methyl Ester
67667-67-8 95%
5g
$450 2022-09-06
TRC
C080040-250mg
Caffeic Acid Methyl Ester
67667-67-8
250mg
$ 57.00 2023-09-08

Caffeic Acid Methyl Ester Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:67667-67-8)Caffeic Acid Methyl Ester
A1048191
Purity:99%
Quantity:5g
Price($):478.0